![molecular formula C19H24N4O2 B7499387 N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide](/img/structure/B7499387.png)
N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide, also known as DMXAA, is a small molecule compound that has gained attention for its potential as an anticancer agent. DMXAA was first discovered in the 1980s, and since then, it has been the subject of numerous scientific studies.
Mechanism of Action
The exact mechanism of action of N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide is not fully understood, but it is believed to work by activating the immune system. This compound has been shown to stimulate the production of cytokines, which are proteins that play a role in the immune response. This activation of the immune system leads to the destruction of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to activating the immune system, this compound has been shown to inhibit the growth of blood vessels that supply nutrients to tumors. This inhibition of blood vessel growth, known as anti-angiogenesis, is another way in which this compound can help to destroy cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide in lab experiments is that it has been shown to have a broad spectrum of activity against different types of cancer. However, one limitation is that this compound has been shown to have a narrow therapeutic window, meaning that there is a small range of doses that are effective without causing toxicity.
Future Directions
There are several future directions for research on N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide. One area of interest is the development of new formulations of this compound that can be more easily administered to patients. Another area of interest is the development of combination therapies that include this compound and other anticancer agents. Additionally, there is interest in studying the potential of this compound for the treatment of other diseases, such as viral infections and autoimmune disorders.
Conclusion
In conclusion, this compound is a small molecule compound that has gained attention for its potential as an anticancer agent. This compound works by activating the immune system and inhibiting the growth of blood vessels that supply nutrients to tumors. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research on this compound. With further study, this compound may prove to be a valuable tool in the fight against cancer and other diseases.
Synthesis Methods
N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-methylbenzoic acid with 1,5-dimethyl-4-pyrazolecarboxylic acid, followed by the addition of piperidine and acetic anhydride. The resulting compound is then purified using chromatography techniques.
Scientific Research Applications
N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide has been the subject of numerous scientific studies due to its potential as an anticancer agent. In preclinical studies, this compound has been shown to have antitumor activity against a variety of cancer types, including lung, breast, colon, and pancreatic cancer. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy.
Properties
IUPAC Name |
N-[1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-13-6-4-5-7-16(13)18(24)21-15-8-10-23(11-9-15)19(25)17-12-20-22(3)14(17)2/h4-7,12,15H,8-11H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QESQWTGBWJMPGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2CCN(CC2)C(=O)C3=C(N(N=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.